2-(7-benzyl-4-oxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-3(4H)-yl)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[7-benzyl-2-(4-methylphenyl)-4-oxo-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-3-yl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C31H32N4O2/c1-21-10-13-25(14-11-21)30-33-28-19-34(18-24-7-5-4-6-8-24)16-15-26(28)31(37)35(30)20-29(36)32-27-17-22(2)9-12-23(27)3/h4-14,17H,15-16,18-20H2,1-3H3,(H,32,36)
• InChI Key: SERLQMXRPMAXOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CCN(C3)CC4=CC=CC=C4)C(=O)N2CC(=O)NC5=C(C=CC(=C5)C)C
• Molecular Formula: C31H32N4O2
• Molecular Weight: 492.6 g/mol
• CAS No.: 1185078-84-5

Description

2-(7-benzyl-4-oxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-3(4H)-yl)-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C31H32N4O2 and its molecular weight is 492.623. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research involving pyrimidinone derivatives and their synthesis for antimicrobial purposes is a common application. For example, a study on the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings highlighted their potential as antimicrobial agents. These compounds were synthesized using citrazinic acid as a starting material and showed good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Anti-inflammatory Applications

Another avenue of research is the development of compounds for anti-inflammatory applications. A related study synthesized a series of pyridines, pyrimidinones, and oxazinones as anti-inflammatory agents, again using citrazinic acid as the starting point. These compounds exhibited good anti-inflammatory activity, comparable to Prednisolone®, a reference drug (Amr et al., 2007).

Structural Analysis and Drug Design

The structural analysis and design of new compounds with potential therapeutic applications are crucial. For instance, the crystal structures of specific acetamide derivatives were determined, contributing to the understanding of molecular conformations that could be critical in drug design processes (Subasri et al., 2017).

Synthesis for Insecticidal and Antibacterial Potential

The synthesis of heterocyclic compounds linked to pyrimidine for evaluating their insecticidal and antibacterial potential represents another research direction. Such studies can lead to the development of new compounds with significant biological activities, addressing the need for more effective antimicrobial and insecticidal agents (Deohate et al., 2020).